Cas no 1240573-50-5 (1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine)

1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine is a synthetic organic compound. It exhibits notable chemical stability, high purity, and specific functional groups that enable its use in various applications, including pharmaceuticals and agrochemicals. This compound demonstrates excellent solubility in organic solvents, facilitating its handling and processing. Its unique structure and properties make it a valuable building block for complex molecular synthesis.
1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine structure
1240573-50-5 structure
Product Name:1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine
CAS No:1240573-50-5
MF:C16H26N2
MW:246.391044139862
MDL:MFCD16811337
CID:4690402
Update Time:2025-10-15

1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-tert-butylphenyl)methyl]-2-methylpiperazine
    • CC1CNCCN1CC1=CC=C(C=C1)C(C)(C)C
    • 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine
    • MDL: MFCD16811337
    • Inchi: 1S/C16H26N2/c1-13-11-17-9-10-18(13)12-14-5-7-15(8-6-14)16(2,3)4/h5-8,13,17H,9-12H2,1-4H3
    • InChI Key: UHRRESGZMPRXMP-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC(=CC=2)C(C)(C)C)CCNCC1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Topological Polar Surface Area: 15.3

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Additional information on 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine

Professional Introduction to Compound with CAS No. 1240573-50-5 and Product Name: 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine

Compound with the CAS number 1240573-50-5 and the product name 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 4-tert-butylphenyl moiety linked to a methylpiperazine backbone, which confers distinct pharmacological properties and makes it a promising candidate for further investigation.

The 4-tert-butylphenyl group is a key feature of this compound, contributing to its lipophilicity and influencing its interaction with biological targets. This moiety is often employed in drug design to enhance solubility and metabolic stability, which are critical factors in the development of orally active pharmaceuticals. The presence of the methylpiperazine ring further enhances the compound's potential as a pharmacophore, given its role in various bioactive molecules. This combination of structural elements suggests that the compound may exhibit properties such as receptor binding affinity, selectivity, and pharmacokinetic profiles suitable for therapeutic applications.

Recent research in the field of medicinal chemistry has highlighted the importance of 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine as a versatile scaffold for developing novel therapeutic agents. Studies have demonstrated that modifications in the piperazine ring can significantly alter the pharmacological activity of related compounds. The introduction of substituents such as alkyl or aryl groups can fine-tune the compound's interactions with biological targets, leading to enhanced efficacy or reduced side effects. The specific arrangement of atoms in this compound's structure may contribute to its ability to modulate neurotransmitter systems, making it a candidate for applications in central nervous system (CNS) disorders.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine with greater accuracy. These tools allow for the simulation of interactions between the compound and biological targets, providing insights into potential mechanisms of action. Such simulations are invaluable in drug discovery pipelines, as they can help identify promising candidates for further experimental validation. The integration of experimental data with computational predictions has become a cornerstone of modern pharmaceutical research, streamlining the process of identifying lead compounds.

The synthesis of 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-tert-butylphenyl group necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity. Similarly, functionalizing the piperazine ring requires expertise in nucleophilic substitution reactions or other relevant synthetic methodologies. The challenge lies not only in achieving optimal reaction conditions but also in ensuring scalability for industrial production. Advances in synthetic chemistry have provided new tools and techniques that can facilitate the efficient preparation of complex molecules like this one.

In terms of pharmacological activity, preliminary studies suggest that 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine may exhibit properties relevant to several therapeutic areas. For instance, its structural similarity to known CNS-active compounds suggests potential applications in treating disorders such as depression, anxiety, or neurodegenerative diseases. Additionally, its lipophilic nature may enhance blood-brain barrier penetration, which is crucial for effective CNS drug delivery. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine in drug development is also influenced by considerations regarding its pharmacokinetic properties. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining whether a compound will be successful in clinical settings. Researchers are increasingly leveraging high-throughput screening technologies to assess these properties early in the discovery process. By evaluating ADME parameters alongside pharmacological activity, scientists can prioritize compounds that are more likely to progress into clinical trials.

Collaborations between academic institutions and pharmaceutical companies have been instrumental in advancing research related to compounds like 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine. These partnerships facilitate the sharing of resources, expertise, and data, accelerating the pace of discovery. Moreover, public-private initiatives have provided funding for innovative research projects aimed at developing new therapeutic agents for unmet medical needs. Such collaborations are essential for translating laboratory findings into tangible benefits for patients worldwide.

The future direction of research on 1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine will likely involve exploring its derivatives and analogs to optimize its pharmacological profile. By systematically modifying various parts of its structure, researchers can identify compounds with improved efficacy, selectivity, or tolerability. Additionally, investigating new synthetic routes may enhance production efficiency and cost-effectiveness. As our understanding of biological systems continues to grow, so too will our ability to design molecules that interact precisely with disease-causing targets.

In conclusion,1-[(4-Tert-butylphenyl)methyl]-2-methylpiperazine (CAS No. 1240573-50-5) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential therapeutic applications. Advances in synthetic chemistry, computational modeling,and collaborative research efforts are poised to drive innovation in this area moving forward, ultimately contributing to the development of new treatments for various diseases affecting human health.

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